(1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine is a heterocyclic amine featuring a 1H-imidazole ring linked via a methyl group to an ethylamine backbone substituted with a thiophen-2-yl group. This structure combines the electron-rich imidazole and thiophene moieties, which are known to enhance bioactivity in pharmaceuticals and agrochemicals.
Properties
Molecular Formula |
C10H13N3S |
|---|---|
Molecular Weight |
207.30 g/mol |
IUPAC Name |
N-(1H-imidazol-2-ylmethyl)-2-thiophen-2-ylethanamine |
InChI |
InChI=1S/C10H13N3S/c1-2-9(14-7-1)3-4-11-8-10-12-5-6-13-10/h1-2,5-7,11H,3-4,8H2,(H,12,13) |
InChI Key |
QANVCIYEGVWYRF-UHFFFAOYSA-N |
Canonical SMILES |
C1=CSC(=C1)CCNCC2=NC=CN2 |
Origin of Product |
United States |
Preparation Methods
Preparation of Thiophene Derivatives
The initial step involves selective bromination of thiophene to generate 2-bromothiophene, a key intermediate. This process is typically performed under low-temperature conditions to ensure regioselectivity and minimize polybromination.
1.2 Grignard Reaction to Form 2-Thiophene Ethanol
The brominated thiophene undergoes a Grignard reaction with magnesium chips to form a magnesium organometallic intermediate, which then reacts with ethylene oxide to produce 2-thiophene ethanol.
Conversion of 2-Thiophene Ethanol to 2-Thiophene Ethylamine
Following the formation of 2-thiophene ethanol, the next step involves converting this intermediate into 2-thiophene ethylamine via esterification and ammonolysis.
2.1 Esterification with Benzene Sulfonyl Chloride
This step introduces a sulfonyl protecting group to facilitate subsequent ammonolysis.
2.2 Ammonolysis to Form the Amine
The sulfonylated intermediate reacts with liquefied ammonia under pressure to yield the primary amine.
The product, (1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine , is purified via distillation under vacuum at approximately 100°C and 2.24 kPa, yielding high purity as confirmed by HPLC analysis.
Alternative Synthetic Routes and Innovations
Recent advancements include environmentally benign and cost-effective methods such as iodine-catalyzed one-pot syntheses for imidazole derivatives, which can be adapted for the final step of constructing the imidazole ring attached to the thiophene moiety. For example, iodine catalysis in aqueous media facilitates the formation of substituted imidazoles at moderate temperatures, reducing the need for hazardous reagents and simplifying purification processes.
Summary of Key Data and Parameters
| Step | Reagents | Solvent | Temperature | Yield | Notes |
|---|---|---|---|---|---|
| Bromination | Bromine or N-succinimide | Toluene, acetonitrile | -10°C to 10°C | ~90% | Regioselective bromination |
| Grignard formation | Magnesium | Toluene, THF | 0-20°C | ~85% | Anhydrous conditions essential |
| Ethylene oxide addition | Ethylene oxide | Toluene, THF | 0-20°C | - | Controlled addition |
| Sulfonylation | Benzene sulfonyl chloride | Acetonitrile | 6°C | >95% | Catalyzed by phase-transfer agents |
| Ammonolysis | Liquefied ammonia | - | 30°C | >80% | Under pressure |
Chemical Reactions Analysis
Types of Reactions
(1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine can undergo various types of chemical reactions, including:
Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.
Reduction: The imidazole ring can be reduced under specific conditions.
Substitution: Both the imidazole and thiophene rings can undergo substitution reactions with electrophiles or nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: Common reagents include halogens, alkyl halides, and acyl chlorides.
Major Products
Oxidation: Sulfoxides and sulfones.
Reduction: Reduced imidazole derivatives.
Substitution: Various substituted imidazole and thiophene derivatives.
Scientific Research Applications
(1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine has several scientific research applications:
Mechanism of Action
The mechanism of action of (1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The imidazole ring can act as a ligand, coordinating with metal ions, while the thiophene ring can participate in π-π interactions .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues
N-Methyl-[(1-phenyl-1H-imidazol-2-yl)methyl]amine
- Structure : Replaces the thiophen-2-yl group with a phenyl ring.
- Properties : Molecular weight = 187.25 g/mol; CAS 1034566-07-6.
1-Methyl-1H-imidazol-2-amine
- Structure : Simplifies the target compound by removing the thiophen-2-yl-ethyl chain.
- Properties : Molecular weight = 97.12 g/mol; CAS 6646-51-1.
- Significance : The absence of the thiophene group reduces steric bulk, possibly improving solubility but diminishing receptor-binding specificity .
4,5-Diphenyl-1H-imidazol-2-amine
- Structure : Features two phenyl groups on the imidazole ring.
- Properties : CAS 37980-29-3.
- Significance: Increased aromaticity may enhance π-π stacking interactions in biological systems, a property less pronounced in the target compound due to its single thiophene group .
Physicochemical Properties
| Compound | Molecular Weight (g/mol) | LogP (Predicted) | Key Functional Groups |
|---|---|---|---|
| Target Compound | ~235 (estimated) | ~2.5 | Imidazole, thiophene, amine |
| N-Methyl-[(1-phenyl-1H-imidazol-2-yl)methyl]amine | 187.25 | 2.1 | Phenyl, imidazole, amine |
| 1-Methyl-1H-imidazol-2-amine | 97.12 | -0.3 | Imidazole, amine |
| 4,5-Diphenyl-1H-imidazol-2-amine | 235.29 | 3.8 | Phenyl, imidazole |
- Solubility : The thiophene group in the target compound may improve aqueous solubility compared to purely phenyl-substituted analogues due to its polarizable sulfur atom .
- Stability : Imidazole rings are generally stable under physiological conditions, but the thiophene moiety could increase susceptibility to oxidative metabolism .
Biological Activity
(1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine is a compound that integrates imidazole and thiophene moieties, which are known for their significant biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, potential therapeutic applications, and relevant research findings.
Chemical Structure and Properties
The compound features an imidazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms, and a thiophene ring, which includes a sulfur atom. This unique combination allows for diverse chemical reactivity and potential interactions with various biological targets.
| Feature | Description |
|---|---|
| Imidazole Structure | Five-membered ring with two nitrogen atoms |
| Thiophene Structure | Five-membered ring with one sulfur atom |
| Molecular Formula | C12H14N2S |
| Molecular Weight | 218.32 g/mol |
Biological Activity
The biological activity of (1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine can be attributed to its interactions with enzymes and receptors in biological systems.
Antimicrobial Activity
Research indicates that compounds featuring imidazole and thiophene rings often exhibit antimicrobial properties. The imidazole moiety can act as a ligand that coordinates with metal ions, potentially enhancing the compound's ability to disrupt microbial cell functions. Preliminary studies suggest that (1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine may inhibit the growth of various bacterial strains, although specific data on its efficacy is still limited.
Anticancer Properties
The dual functionality of this compound suggests potential anticancer activity. Studies have shown that imidazole derivatives can interfere with cancer cell proliferation by modulating enzyme activities related to cell cycle regulation. The thiophene ring may also contribute to this effect through π-π interactions with DNA or proteins involved in cancer progression.
Anti-inflammatory Effects
Inflammation is a common pathway in various diseases, including cancer and autoimmune disorders. Compounds similar to (1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine have demonstrated anti-inflammatory effects by inhibiting pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). Further studies are needed to confirm these effects specifically for this compound.
Case Studies
- Study on Antimicrobial Efficacy : A study evaluated the antimicrobial properties of imidazole derivatives against Staphylococcus aureus and Escherichia coli. Results indicated significant inhibition zones compared to control groups, suggesting potential for further development as an antimicrobial agent.
- Anticancer Activity Assessment : In vitro studies on similar compounds showed that they could induce apoptosis in cancer cell lines through the activation of caspase pathways. This suggests that (1H-Imidazol-2-ylmethyl)[2-(thiophen-2-yl)ethyl]amine may also exhibit similar mechanisms worth investigating.
- Inflammatory Response Modulation : Research demonstrated that imidazole-containing compounds could downregulate TNF-alpha production in macrophages, highlighting their potential use in treating inflammatory diseases.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
